Cas no 442557-21-3 (4-benzyl(methyl)sulfamoyl-N-{4H-chromeno4,3-d1,3thiazol-2-yl}benzamide)

• Product Name: 4-benzyl(methyl)sulfamoyl-N-{4H-chromeno4,3-d1,3thiazol-2-yl}benzamide
• CAS No: 442557-21-3
• MF: C₂₅H₂₁N₃O₄S₂
• MW: 491.581943273544
• CID: 6471853
• Update Time: 2025-06-03

4-benzyl(methyl)sulfamoyl-N-{4H-chromeno4,3-d1,3thiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-benzyl(methyl)sulfamoyl-N-{4H-chromeno4,3-d1,3thiazol-2-yl}benzamide
• Benzamide, N-4H-[1]benzopyrano[4,3-d]thiazol-2-yl-4-[[methyl(phenylmethyl)amino]sulfonyl]-

• Inchi： 1S/C25H21N3O4S2/c1-28(15-17-7-3-2-4-8-17)34(30,31)19-13-11-18(12-14-19)24(29)27-25-26-23-20-9-5-6-10-21(20)32-16-22(23)33-25/h2-14H,15-16H2,1H3,(H,26,27,29)
• InChI Key： PKRMXHDAVFGNLP-UHFFFAOYSA-N
• SMILES： C(NC1=NC2C3=CC=CC=C3OCC=2S1)(=O)C1=CC=C(S(N(C)CC2=CC=CC=C2)(=O)=O)C=C1

Experimental Properties

• Density: 1.425±0.06 g/cm3(Predicted)
• pka: 6.34±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-benzyl(methyl)sulfamoyl-N-{4H-chromeno4,3-d1,3thiazol-2-yl}benzamide

Recent Advances in the Study of 4-benzyl(methyl)sulfamoyl-N-{4H-chromeno4,3-d1,3thiazol-2-yl}benzamide (CAS: 442557-21-3)

The compound 4-benzyl(methyl)sulfamoyl-N-{4H-chromeno4,3-d1,3thiazol-2-yl}benzamide (CAS: 442557-21-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique chromeno-thiazole scaffold, has been investigated for its biological activity, particularly in the context of enzyme inhibition and targeted therapy. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 4-benzyl(methyl)sulfamoyl-N-{4H-chromeno4,3-d1,3thiazol-2-yl}benzamide. In vitro assays have demonstrated its potent inhibitory effects on specific kinases and proteases, suggesting its potential as a lead compound for the development of novel therapeutics. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibits nanomolar affinity for certain cancer-related kinases, highlighting its promise in oncology research.

Structural-activity relationship (SAR) studies have been conducted to optimize the pharmacological profile of 4-benzyl(methyl)sulfamoyl-N-{4H-chromeno4,3-d1,3thiazol-2-yl}benzamide. Researchers have identified key functional groups, such as the benzyl(methyl)sulfamoyl moiety and the chromeno-thiazole core, that contribute to its binding affinity and selectivity. Computational modeling and X-ray crystallography have provided valuable insights into the compound's interaction with target proteins, facilitating the design of more potent analogs.

In addition to its kinase inhibitory activity, recent investigations have explored the compound's potential in addressing neurodegenerative diseases. Preliminary data from cell-based models indicate that 4-benzyl(methyl)sulfamoyl-N-{4H-chromeno4,3-d1,3thiazol-2-yl}benzamide may modulate pathways involved in neuroinflammation and oxidative stress, offering a new avenue for therapeutic intervention. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic properties.

The synthesis and scalability of 4-benzyl(methyl)sulfamoyl-N-{4H-chromeno4,3-d1,3thiazol-2-yl}benzamide have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of this compound with higher yields and purity, which is critical for its progression into preclinical development. Notably, a 2024 patent application disclosed an improved synthetic route that reduces the number of steps and minimizes the use of hazardous reagents, enhancing its feasibility for large-scale production.

Despite these promising developments, challenges remain in the clinical translation of 4-benzyl(methyl)sulfamoyl-N-{4H-chromeno4,3-d1,3thiazol-2-yl}benzamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic optimization and rigorous testing. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 4-benzyl(methyl)sulfamoyl-N-{4H-chromeno4,3-d1,3thiazol-2-yl}benzamide (CAS: 442557-21-3) represents a promising candidate for drug development, with demonstrated activity in multiple therapeutic areas. Ongoing research aims to refine its properties and explore its full potential, paving the way for future innovations in chemical biology and medicine.